Cas no 1260678-38-3 (Pyrazolo[1,5-a]pyridine-3-carboxylic acid, 2,5-dimethyl-)

• Product Name: Pyrazolo[1,5-a]pyridine-3-carboxylic acid, 2,5-dimethyl-
• CAS No: 1260678-38-3
• MF: C₁₀H₁₀N₂O₂
• MW: 190.198602199554
• MDL: MFCD16875910
• CID: 5177889
• Update Time: 2025-10-17

Pyrazolo[1,5-a]pyridine-3-carboxylic acid, 2,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Pyrazolo[1,5-a]pyridine-3-carboxylic acid, 2,5-dimethyl-

• MDL： MFCD16875910
• Inchi： 1S/C10H10N2O2/c1-6-3-4-12-8(5-6)9(10(13)14)7(2)11-12/h3-5H,1-2H3,(H,13,14)
• InChI Key： IZNDAJWDJKQCGS-UHFFFAOYSA-N
• SMILES： C12=C(C(O)=O)C(C)=NN1C=CC(C)=C2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyridines

Additional information on Pyrazolo[1,5-a]pyridine-3-carboxylic acid, 2,5-dimethyl-

Research Brief on Pyrazolo[1,5-a]pyridine-3-carboxylic acid, 2,5-dimethyl- (CAS: 1260678-38-3)

Pyrazolo[1,5-a]pyridine-3-carboxylic acid, 2,5-dimethyl- (CAS: 1260678-38-3) is a heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the versatility of Pyrazolo[1,5-a]pyridine-3-carboxylic acid derivatives as scaffolds for designing novel bioactive molecules. The compound's unique structural features, including the pyrazolo[1,5-a]pyridine core and carboxylic acid functionality, make it an attractive candidate for targeting various biological pathways. Researchers have explored its potential in modulating enzyme activity, receptor binding, and signal transduction processes.

One of the key areas of investigation has been the synthesis and optimization of Pyrazolo[1,5-a]pyridine-3-carboxylic acid derivatives. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient multi-step synthesis route for 2,5-dimethyl-substituted derivatives, including CAS: 1260678-38-3. The synthetic approach involved palladium-catalyzed cross-coupling reactions followed by regioselective functionalization, yielding high-purity compounds suitable for biological evaluation.

In terms of biological activity, preliminary screening data indicate that Pyrazolo[1,5-a]pyridine-3-carboxylic acid, 2,5-dimethyl- exhibits promising inhibitory effects against certain kinase targets implicated in inflammatory and oncological disorders. Molecular docking studies suggest that the compound's planar structure and hydrogen-bonding capabilities enable favorable interactions with the ATP-binding sites of target kinases. These findings have spurred further structure-activity relationship (SAR) studies to optimize potency and selectivity.

Recent patent filings (2022-2023) reveal growing commercial interest in this compound class, with several pharmaceutical companies claiming derivatives of Pyrazolo[1,5-a]pyridine-3-carboxylic acid as potential therapeutics for autoimmune diseases and certain cancers. The specific compound (CAS: 1260678-38-3) has been included in lead optimization programs targeting JAK/STAT and PI3K/mTOR signaling pathways.

From a drug development perspective, pharmacokinetic studies of related analogs show acceptable metabolic stability and oral bioavailability profiles, though further optimization may be required to improve CNS penetration for potential neurological applications. The carboxylic acid moiety presents opportunities for prodrug strategies to enhance absorption characteristics.

In conclusion, Pyrazolo[1,5-a]pyridine-3-carboxylic acid, 2,5-dimethyl- (CAS: 1260678-38-3) represents a promising chemical scaffold with diverse therapeutic potential. Ongoing research continues to explore its applications across multiple disease areas, with particular focus on kinase inhibition and modulation of inflammatory pathways. Future directions include comprehensive preclinical evaluation and the development of more potent and selective analogs through systematic medicinal chemistry approaches.